Cas no 57491-68-6 (Benzenamine,2,2'-[methylenebis(thio)]bis-)

• Product Name: Benzenamine,2,2'-[methylenebis(thio)]bis-
• CAS No: 57491-68-6
• MF: C₁₃H₁₄N₂S₂
• MW: 262.393660068512
• CID: 371391
• PubChem ID: 93685
• Update Time: 2025-04-19

Benzenamine,2,2'-[methylenebis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,2'-[methylenebis(thio)]bis-
• 2,2'-[methylenebis(thio)]dianiline
• 2-[(2-aminophenyl)sulfanylmethylsulfanyl]aniline
• 1,1'-Bis(2-aminophenylthio)methane
• 2,2'-(methanediyldisulfanediyl)dianiline
• 2,2'-(Methylenebis(thio))bisbenzenamine
• 2,2'-(Methylenebis(thio))dianiline
• 4,4'-Methylenebis(2-aminophenyl sulfide)
• Aniline, o,o'-methylenedithiodi-
• Benzenamine, 2,2'-(methylenebis(thio))bis-
• CCRIS 1005
• 57491-68-6
• Benzenamine, 2,2'-[methylenebis(thio)]bis-
• D6D7ZP83PR
• NS00033737
• DTXSID4069185
• SCHEMBL11704851
• 2,2'-[Methylenebis(thio)]bis[benzenamine]
• EINECS 260-769-5

• Inchi： 1S/C13H14N2S2/c14-10-5-1-3-7-12(10)16-9-17-13-8-4-2-6-11(13)15/h1-8H,9,14-15H2
• InChI Key： NBZBEJOKMAJWOQ-UHFFFAOYSA-N
• SMILES： S(CSC1C=CC=CC=1N)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 262.06002
• Monoisotopic Mass: 262.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 441.7°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.717
• PSA: 52.04